Cas no 422531-81-5 (N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine)

• Product Name: N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine
• CAS No: 422531-81-5
• MF: C₂₂H₁₈FN₃S
• MW: 375.4618268013
• CID: 6511410
• PubChem ID: 4646078
• Update Time: 2025-07-15

N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine
• N-benzyl-2-[(3-fluorophenyl)methylsulfanyl]quinazolin-4-amine
• 422531-81-5
• SR-01000565342
• N-benzyl-2-{[(3-fluorophenyl)methyl]sulfanyl}quinazolin-4-amine
• SR-01000565342-1
• N-benzyl-2-((3-fluorobenzyl)thio)quinazolin-4-amine
• AKOS002091229
• Oprea1_855443
• F6548-4404

• Inchi： 1S/C22H18FN3S/c23-18-10-6-9-17(13-18)15-27-22-25-20-12-5-4-11-19(20)21(26-22)24-14-16-7-2-1-3-8-16/h1-13H,14-15H2,(H,24,25,26)
• InChI Key： IHSRELXGQWIOLA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NC2C=CC=CC=2C(=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.12054692g/mol
• Monoisotopic Mass: 375.12054692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine

Introduction to N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 422531-81-5)

N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 422531-81-5, belongs to the quinazoline class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the benzyl and thioether moieties in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for designing novel pharmacological agents.

The quinazoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine stands out due to its structural complexity and the potential synergistic effects of its multiple substituents. The introduction of a fluorine atom at the 3-position of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets, while the thioether group provides a site for further chemical modification and derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Quinazoline-based compounds have shown promise in this area, with several clinical candidates having advanced to late-stage trials. N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine is being explored as a potential lead compound in this context, with preliminary studies suggesting its efficacy in inhibiting specific kinases associated with tumor growth and metastasis. Its ability to modulate key signaling pathways makes it a compelling candidate for further investigation.

The synthesis of N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the quinazoline ring through condensation reactions between appropriately substituted benzamides or anilines. Subsequent functionalization steps introduce the benzyl and thioether groups, with careful consideration given to regioselectivity to ensure the correct substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine has been evaluated through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated significant inhibitory activity against several kinases, including those overexpressed in cancer cells. Mechanistic studies have revealed that it interacts with the ATP-binding site of these enzymes, thereby disrupting their function and inhibiting downstream signaling cascades. Animal models have further supported these findings, showing tumor regression and improved survival rates in treated subjects.

One of the most striking features of N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine is its favorable pharmacokinetic profile. Preclinical studies have indicated that it exhibits good oral bioavailability, moderate tissue distribution, and reasonable metabolic stability. These properties are crucial for developing a drug that can be administered orally and maintain therapeutic levels over an extended period. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

The development of N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine represents a significant advancement in the quest for novel anticancer agents. Its unique structural features and promising preclinical data position it as a strong contender for further clinical development. As research continues to uncover new insights into kinase biology and cancer therapy, compounds like this are expected to play a pivotal role in shaping future treatment strategies.

In conclusion, N-benzyl-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 422531-81-5) is a multifaceted compound with substantial potential in pharmaceutical applications. Its intricate molecular architecture, combined with its biological activity and favorable pharmacokinetic properties, makes it an exciting prospect for drug discovery efforts. Ongoing research aimed at optimizing its efficacy and safety will likely lead to new therapeutic options for patients suffering from various diseases.